Cas no 2227661-47-2 (2-(2R)-oxiran-2-ylpyrimidine)

• Product Name: 2-(2R)-oxiran-2-ylpyrimidine
• CAS No: 2227661-47-2
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 5772299
• PubChem ID: 165858979
• Update Time: 2025-06-14

2-(2R)-oxiran-2-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[(2R)-oxiran-2-yl]pyrimidine
• 2227661-47-2
• EN300-1765060
• 2-(2R)-oxiran-2-ylpyrimidine

• Inchi： 1S/C6H6N2O/c1-2-7-6(8-3-1)5-4-9-5/h1-3,5H,4H2/t5-/m0/s1
• InChI Key： FECUHVVZFAZUPV-YFKPBYRVSA-N
• SMILES： O1C[C@H]1C1N=CC=CN=1

Computed Properties

• Exact Mass: 122.048012819g/mol
• Monoisotopic Mass: 122.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-(2R)-oxiran-2-ylpyrimidine

Recent Advances in the Study of 2-(2R)-oxiran-2-ylpyrimidine (CAS: 2227661-47-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(2R)-oxiran-2-ylpyrimidine (CAS: 2227661-47-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide-containing pyrimidine derivative has been explored for its role in targeted drug design, particularly in the development of covalent inhibitors. Recent studies have highlighted its ability to form stable covalent bonds with nucleophilic residues in biological targets, making it a promising candidate for the treatment of various diseases, including cancer and infectious diseases.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the synthesis and biological evaluation of 2-(2R)-oxiran-2-ylpyrimidine derivatives as covalent inhibitors of Bruton's tyrosine kinase (BTK). The researchers utilized a combination of computational modeling and biochemical assays to optimize the compound's binding affinity and selectivity. The results indicated that the epoxide moiety plays a critical role in the irreversible inhibition of BTK, suggesting potential applications in B-cell malignancies.

In another recent investigation, the compound was evaluated for its antimicrobial properties. A 2024 study in ACS Infectious Diseases reported that 2-(2R)-oxiran-2-ylpyrimidine derivatives exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the covalent modification of essential bacterial enzymes, leading to disruption of cellular processes. This finding opens new avenues for the development of novel antibiotics to combat antimicrobial resistance.

Furthermore, advancements in synthetic methodologies have enabled the scalable production of 2-(2R)-oxiran-2-ylpyrimidine, addressing previous challenges related to its stability and yield. A recent publication in Organic Process Research & Development (2024) detailed an improved synthetic route that employs asymmetric catalysis to achieve high enantiomeric purity. This development is expected to facilitate further preclinical and clinical studies of the compound and its derivatives.

In summary, the growing body of research on 2-(2R)-oxiran-2-ylpyrimidine underscores its potential as a versatile scaffold in drug discovery. Its ability to engage in covalent interactions with biological targets, combined with recent synthetic breakthroughs, positions it as a valuable tool for the development of next-generation therapeutics. Future studies are anticipated to explore its applications in additional disease areas and further elucidate its pharmacological profile.